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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681

For Researchers, Scientists, and Drug Development Professionals

This guide provides core data on Ethylvanillin-d5, a deuterated analog of ethylvanillin.
Ethylvanillin-d5 is commonly used as an internal standard in analytical and pharmacokinetic
research.[1] The inclusion of five deuterium atoms provides a distinct mass shift, making it an
ideal tool for precise quantification in mass spectrometry-based applications without
significantly altering its chemical properties.

Physicochemical Data Summary

The fundamental molecular properties of Ethylvanillin-d5 are summarized below. This data is
critical for accurate mass spectrometry, quantitative analysis, and formulation development.

Property Value
Molecular Formula CoHsDs03[2][3]
Molecular Weight 171.20 g/mol [2][4][5]

3-Ethoxy-4-hydroxybenzaldehyde-d5, 4-
Alternate Names hydroxy-3-(1,1,2,2,2-
pentadeuterioethoxy)benzaldehyde[3][4]

Unlabeled CAS Number 121-32-4[4][5]

CAS Number 1335401-74-5[2][3][4][5]
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Structural and Isotopic Relationship

Ethylvanillin-d5 is structurally identical to ethylvanillin, a widely used flavoring agent, with the
exception of isotopic labeling on the ethoxy group. This targeted deuterium labeling is key to its
function in analytical chemistry. The diagram below illustrates the relationship between the core
molecule and its key physicochemical identifiers.
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Caption: Logical relationship of Ethylvanillin-d5 to its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Ethylvanillin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391681#ethylvanillin-d5-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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